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Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689

Introduction Catharanthine is a crucial precursor for the synthesis of potent anti-cancer drugs
vinblastine and vincristine.[1][2] Traditionally sourced from the Madagascar periwinkle
(Catharanthus roseus), its low abundance in the plant makes production unreliable and costly.
[3][4] Metabolic engineering of Saccharomyces cerevisiae (yeast) offers a promising alternative
for a stable and scalable supply of catharanthine. By introducing the complex, multi-step plant
biosynthetic pathway into yeast, researchers can create microbial cell factories for de novo
production.[3][5] This document provides detailed protocols and data derived from successful

engineering efforts to produce catharanthine in yeast.

Quantitative Data Summary

Metabolic engineering strategies have significantly improved catharanthine titers in S.
cerevisiae. Key optimizations include balancing pathway enzyme expression and overcoming
rate-limiting steps. The data below summarizes the production improvements achieved through
targeted genetic modifications in shake flask fermentations.
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Strain ID | o Catharanthine Titer
cer s Description Reference
Modification (uglL)

Initial catharanthine
CAT1 pathway 225.3 [2]
reconstruction

Additional copy of

CAT2 Geraniol Synthase 527.1 [2][6]
(GS)
Additional copy of

CAT3 488.5 [6]

DPAS

Catharanthine Biosynthetic Pathway in Engineered
Yeast

The de novo synthesis of catharanthine in yeast requires the heterologous expression of a
complex pathway originating from geranyl pyrophosphate (GPP), an intermediate of the native
yeast mevalonate pathway.[6] The pathway involves over a dozen enzymes from C. roseus to
convert GPP into the central precursor strictosidine, which is then directed towards
catharanthine.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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